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Comparative Efficacy Overview

The table below summarizes the key characteristics and efficacy data for mandipropamid and

dimethomorph based on an analysis of field studies and recent research.

Feature Mandipropamid Dimethomorph
FRAC Code 40 (Carboxylic Acid Amide - CAA) 40 (Carboxylic Acid Amide - CAA) [2]
[1]
Mode of Action Inhibits cellulose synthesis in the Inhibits cellulose synthesis; precise
cell wall of oomycetes; acts molecular target is supported by cross-
externally without entering the cell resistance data within the CAA group [3].
[3].
Overall Efficacy Classified among the least effective  Classified among the least effective CAAs
(Meta-Analysis) CAAs in a quantitative review in a quantitative review (2000-2008 data)
(2000-2008 data) [4]. [4].
Recent Field Showed reduced efficacy against Showed reduced efficacy against
Efficacy (2023 cucumber downy mildew in recent cucumber downy mildew in recent years
Report) years [2]. [2].
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Feature Mandipropamid Dimethomorph

Pathogen Documented resistance Documented resistance development in

Resistance development in Pseudoperonospora cubensis populations;
Pseudoperonospora cubensis cross-resistance with other CAAs is
populations [2]. established [2] [3].

Key Most effective when tank-mixed Performance is influenced by application

Consideration with protectant fungicides [4]. timing and pathogen population dynamics

2].

Detailed Experimental Data and Protocols

The comparative data comes from specific types of scientific studies. Understanding the methodology is

crucial for interpreting the results.

Source of Broad Efficacy Data (Table 1: Overall Efficacy)

e Objective: To quantitatively compare the effect of various fungicide groups on cucurbit downy mildew.

¢ Method: A meta-analysis was conducted on 105 field studies published from 2000 to 2008 [4]. The
effect of each fungicide was calculated as the standardized mean difference in disease intensity
between treated plots and untreated controls.

¢ Result: This analysis provided a high-level, statistical comparison of fungicide groups, categorizing
CAAs like mandipropamid and dimethomorph as less effective than other chemical groups during
that period [4].

Source of Recent Efficacy and Resistance Notes (Table 1: Recent Field Efficacy & Resistance)

¢ Objective: To evaluate year-to-year fungicide efficacy and the combination of cultivar resistance with
fungicide programs to manage cucumber downy mildew.

e Method: Field trials were conducted in 2016 and 2017. Researchers assessed disease severity and
marketable yield of different cucumber cultivars treated with various fungicide programs, including
those containing mandipropamid and dimethomorph. The disease severity was quantified using the
relative area under the disease progress curve (rAUDPC) [2].

¢ Result: This study provided recent, localized evidence of reduced efficacy for these fungicides,
linking performance to specific year-to-year variations in pathogen populations [2].
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Mechanism of Action Comparison

Both mandipropamid and dimethomorph belong to the FRAC group 40 (Carboxylic Acid Amides) and
share a similar mode of action, which primarily targets the cellulose synthase enzyme complex (PiCesA3) in

oomycetes [3]. The following diagram illustrates the established mechanism for mandipropamid, which is

representative of the CAA group.
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Diagram: Mandipropamid's established mechanism shows CAA fungicides inhibit cellulose synthase,
preventing normal germ tube growth in oomycetes [3]. Dimethomorph is understood to share this target site,

explaining observed cross-resistance.
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Usage and Resistance Management Recommendations

Given the evidence of reduced efficacy and resistance, the following practices are recommended for

researchers and agricultural professionals:

¢ Avoid Solo Applications: Both mandipropamid and dimethomorph should not be used as single-
site fungicides in a program. The meta-analysis showed that a combination of systemic and
protectant fungicides resulted in a proportional increase in efficacy [4].

¢ Prioritize Tank Mixing: Always tank-mix these CAAs with multi-site contact fungicides (e.qg.,
chlorothalonil or mancozeb) to improve control and delay the development of further resistance [2].

¢ Rotate Modes of Action: Use these fungicides in rotation with products from different FRAC groups
(e.g., propamocarb, FRAC 28; cyazofamid, FRAC 21; or oxathiapiprolin, FRAC 49) that have
demonstrated higher efficacy [4] [2].

¢ Monitor Local Resistance: Fungicide performance is highly dependent on local pathogen population
dynamics. Implement regular sensitivity monitoring to inform the effectiveness of CAA fungicides in
your specific region [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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